2-{4,8-dimethyl-7-[(2-methylallyl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-pyridyl)ethyl]acetamide

Specification

• Molecular Formula: C24H26N2O4
• Molecular Weight: 406.5 g/mol
• IUPAC Name: 2-[4,8-dimethyl-7-(2-methylprop-2-enoxy)-2-oxochromen-3-yl]-N-(2-pyridin-4-ylethyl)acetamide
• Standard InChI: InChI=1S/C24H26N2O4/c1-15(2)14-29-21-6-5-19-16(3)20(24(28)30-23(19)17(21)4)13-22(27)26-12-9-18-7-10-25-11-8-18/h5-8,10-11H,1,9,12-14H2,2-4H3,(H,26,27)
• Standard InChI Key: VRAMUIOAHQETAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OCC(=C)C)CC(=O)NCCC3=CC=NC=C3

Introduction

2-{4,8-dimethyl-7-[(2-methylallyl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-pyridyl)ethyl]acetamide is a complex organic compound featuring a chromenone backbone with a pyridine moiety. Its molecular formula is C24H26N2O4, and it has a molecular weight of approximately 406.5 g/mol. This compound is of significant interest in medicinal chemistry due to its potential biological activities, including anti-inflammatory and antimicrobial properties.

Structural Features

The compound's structure includes a coumarin core with a 2-methylallyl group attached at the 7-position and a pyridine ring linked via an ethyl chain to an acetamide group. This unique arrangement of functional groups contributes to its chemical reactivity and potential interactions with biological targets.

Structural Component	Description
Coumarin Core	Provides a backbone for the compound, known for bioactivity in coumarins.
2-Methylallyl Group	Attached at the 7-position, contributing to the compound's reactivity.
Pyridine Moiety	Linked via an ethyl chain to an acetamide group, enhancing interactions with biological targets.

Synthesis

The synthesis of this compound typically involves multiple steps, starting from readily available chromenone precursors. The process may include reactions such as alkylation, acylation, and amidation. Optimizing these synthetic routes for industrial production could involve continuous flow reactors and automated purification systems to ensure high yield and purity.

Biological Activity

Preliminary studies suggest that 2-{4,8-dimethyl-7-[(2-methylallyl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-pyridyl)ethyl]acetamide may exhibit anti-inflammatory and antimicrobial properties. The presence of the pyridine ring is believed to enhance its interaction with biological targets such as enzymes and receptors, potentially leading to therapeutic applications.

Applications and Research Directions

This compound is used in chemical biology as a probe to study biological pathways. Its unique combination of functional groups makes it a candidate for further research in medicinal chemistry, particularly in developing new therapeutic agents.

Potential Application	Description
Anti-inflammatory Agents	Potential use due to structural similarities with known anti-inflammatory compounds.
Antimicrobial Agents	Exhibits properties that could be beneficial in combating microbial infections.
Chemical Biology Probes	Used to study biological pathways and interactions.

Comparison with Similar Compounds

Compounds like betahistine and pirfenidone share structural similarities with the pyridine moiety but differ in their specific applications and biological activities. Methyl 2-{4,8-dimethyl-7-[(2-methylallyl)oxy]-2-oxo-2H-chromen-3-yl}acetate is a related coumarin derivative that also exhibits bioactivity.

Compound	Molecular Formula	Notable Features
Betahistine	Contains pyridine	Used for vertigo treatment.
Pirfenidone	Contains pyridine	Antifibrotic agent.
Methyl 2-{4,8-dimethyl...acetate	Related coumarin derivative	Exhibits bioactivity.